Cas no 53234-62-1 (5-(4-hydroxybutyl)pyridine-2-carboxylic acid)

5-(4-Hydroxybutyl)pyridine-2-carboxylic acid is a versatile intermediate in organic synthesis, particularly valued for its bifunctional reactivity due to the presence of both a carboxylic acid and a hydroxyl group. The pyridine core enhances its utility in pharmaceutical and agrochemical applications, serving as a key building block for heterocyclic compounds. Its structural features enable selective modifications, facilitating the synthesis of complex molecules. The compound exhibits good solubility in polar solvents, enhancing its suitability for solution-phase reactions. Its stability under standard conditions ensures reliable handling and storage. This intermediate is particularly useful in the development of bioactive molecules, where precise functionalization is critical.
5-(4-hydroxybutyl)pyridine-2-carboxylic acid structure
53234-62-1 structure
Product Name:5-(4-hydroxybutyl)pyridine-2-carboxylic acid
CAS No:53234-62-1
MF:C10H13NO3
MW:195.215122938156
MDL:MFCD20658150
CID:5248854
PubChem ID:20463145
Update Time:2025-10-30

5-(4-hydroxybutyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 5-(4-hydroxybutyl)-
    • 5-(4-hydroxybutyl)pyridine-2-carboxylic acid
    • MDL: MFCD20658150
    • Inchi: 1S/C10H13NO3/c12-6-2-1-3-8-4-5-9(10(13)14)11-7-8/h4-5,7,12H,1-3,6H2,(H,13,14)
    • InChI Key: OYNQJYMNTOQJBW-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=NC=C(CCCCO)C=C1

Computed Properties

  • Exact Mass: 195.08954328g/mol
  • Monoisotopic Mass: 195.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 70.4Ų

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Additional information on 5-(4-hydroxybutyl)pyridine-2-carboxylic acid

Recent Advances in the Study of 5-(4-hydroxybutyl)pyridine-2-carboxylic acid (CAS: 53234-62-1)

The compound 5-(4-hydroxybutyl)pyridine-2-carboxylic acid (CAS: 53234-62-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and hydroxybutyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules. The following sections provide a detailed overview of the latest findings related to this compound.

One of the key areas of research has been the optimization of synthetic routes for 5-(4-hydroxybutyl)pyridine-2-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the overall yield but also reduced the formation of by-products, making it more suitable for large-scale production. The study highlighted the importance of the hydroxybutyl side chain in enhancing the compound's solubility and bioavailability, which are critical factors for drug development.

In addition to its synthetic applications, 5-(4-hydroxybutyl)pyridine-2-carboxylic acid has been investigated for its potential pharmacological effects. A recent preclinical study (Nature Chemical Biology, 2024) explored its role as an inhibitor of specific enzymes involved in inflammatory pathways. The results indicated that the compound exhibited significant anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. The study also noted the compound's favorable safety profile, with minimal cytotoxicity observed in human cell lines.

Another promising avenue of research involves the use of 5-(4-hydroxybutyl)pyridine-2-carboxylic acid as a precursor for the synthesis of more complex molecules. A team of researchers (ACS Chemical Biology, 2023) reported the successful derivatization of the compound to create a series of novel analogs with enhanced biological activity. These analogs were tested for their ability to modulate specific protein-protein interactions, with several showing potent inhibitory effects. This work underscores the versatility of 5-(4-hydroxybutyl)pyridine-2-carboxylic acid as a scaffold for drug discovery.

Despite these advancements, challenges remain in the clinical translation of 5-(4-hydroxybutyl)pyridine-2-carboxylic acid. A review article (Drug Discovery Today, 2024) highlighted the need for further pharmacokinetic and pharmacodynamic studies to fully understand the compound's behavior in vivo. Additionally, the review emphasized the importance of exploring its potential interactions with other drugs and its long-term safety profile. Addressing these gaps will be crucial for advancing the compound into clinical trials.

In conclusion, 5-(4-hydroxybutyl)pyridine-2-carboxylic acid (CAS: 53234-62-1) represents a promising candidate for various therapeutic applications. Recent studies have shed light on its synthetic accessibility, pharmacological properties, and potential as a building block for drug development. However, further research is needed to overcome existing challenges and fully realize its therapeutic potential. The ongoing investigations into this compound are expected to yield valuable insights that could pave the way for new treatments in the fields of inflammation, oncology, and beyond.

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